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Compound of Interest

Compound Name: 4-Cumylphenol

Cat. No.: B167074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cumylphenol (CAS 599-64-4), a

significant chemical intermediate. This document collates critical data on its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and an

examination of its toxicological profile, with a particular focus on its role as an endocrine-

disrupting chemical. All quantitative data is presented in structured tables for ease of

comparison, and key processes and pathways are visualized through detailed diagrams.

Chemical Identification and Properties
4-Cumylphenol, systematically named 4-(2-phenylpropan-2-yl)phenol, is a substituted

phenolic compound. It is a solid at room temperature and sees extensive use in the industrial

manufacturing of polymers and other chemical products.

Chemical and Physical Properties
A summary of the key physicochemical properties of 4-Cumylphenol is presented in Table 1.

This data is essential for its handling, storage, and application in experimental settings.
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Property Value

Molecular Formula C₁₅H₁₆O

Molecular Weight 212.29 g/mol

Appearance White to off-white crystalline solid

Melting Point 72-75 °C

Boiling Point 335 °C

Density 1.115 g/cm³

Flash Point 160 °C

Water Solubility 18 mg/L at 22 °C

LogP 3.8 at 22 °C

Vapor Pressure 4.98E-05 mmHg at 25°C

Spectroscopic Data
The structural identification of 4-Cumylphenol is corroborated by various spectroscopic

methods. The key quantitative data from these analyses are summarized in the following

tables.

Table 2: ¹H NMR Spectral Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available - - -

Table 3: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

Data not available -
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Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Description of Vibration

Data not available -

Table 5: Mass Spectrometry (MS) Data

m/z Ratio Relative Intensity (%) Proposed Fragment Ion

212 Data not available [M]⁺ (Molecular ion)

197 Data not available [M - CH₃]⁺

103 Data not available Fragment details

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Cumylphenol are provided below.

These protocols are designed to be followed in a laboratory setting by trained professionals.

Synthesis of 4-Cumylphenol
4-Cumylphenol is typically synthesized via the acid-catalyzed alkylation of phenol with α-

methylstyrene.[1]

Experimental Workflow: Synthesis of 4-Cumylphenol
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Workflow for the Synthesis of 4-Cumylphenol

Charge Reactor:
- Phenol
- Toluene

- Solid Acid Catalyst (H₂SO₄-SiO₂)

Heat to 85°C under Nitrogen Atmosphere

Slowly Add α-methylstyrene
(dropwise over 1 hour)

Maintain Reaction at 85°C
(20-40 minutes post-addition)

Filter Reaction Mixture
(to remove catalyst)

Wash Filtrate:
- Aqueous Sodium Bicarbonate

- Deionized Water

Remove Toluene
(Rotary Evaporation)

Recrystallize from Hexane/Toluene Mixture

Isolate and Dry Product
(White Crystalline 4-Cumylphenol)

Click to download full resolution via product page

Caption: A step-by-step workflow for the laboratory synthesis of 4-Cumylphenol.
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Materials:

Phenol (188g, 2 mol)

α-methylstyrene (118g, 1 mol)

Solid acid catalyst (e.g., H₂SO₄-SiO₂, 0.94g)

Toluene (300 ml)

Aqueous sodium bicarbonate solution

Deionized water

Hexane

Procedure:

Under a nitrogen atmosphere, charge a reactor with phenol, toluene, and the solid acid

catalyst.

Heat the mixture to 85°C with stirring.

Once the temperature is stable, add α-methylstyrene dropwise over a period of 1 hour.

After the addition is complete, maintain the reaction at 85°C for an additional 20-40 minutes.

Cool the reaction mixture and filter to remove the solid acid catalyst.

Wash the filtrate with an aqueous solution of sodium bicarbonate, followed by two washes

with deionized water.

Remove the toluene from the organic phase via rotary evaporation.

Recrystallize the crude product from a 1:1 (v/v) mixture of hexane and toluene.

Isolate the resulting white crystals by filtration and dry under vacuum.
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Analytical Methodology: GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for the identification

and quantification of 4-Cumylphenol.

Experimental Workflow: GC-MS Analysis of 4-Cumylphenol
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Workflow for GC-MS Analysis

Sample Preparation:
- Dissolve sample in appropriate solvent

(e.g., Methanol)

Inject Sample into GC

Separation on Capillary Column
(e.g., TR-5ms SQC)

Elution and Transfer to MS

Ionization (Electron Impact, 70 eV)

Mass Analysis (scan m/z 50-450)

Data Acquisition and Analysis:
- Retention Time
- Mass Spectrum

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of 4-Cumylphenol using GC-MS.

Instrumentation and Conditions:
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Gas Chromatograph: Equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm

film thickness).

Carrier Gas: Helium.

Injector: Splitless mode.

Oven Temperature Program: An initial temperature of 40°C held for 2 minutes, then ramped

to 265°C at 15°C/min, and held for 13 minutes.

Mass Spectrometer: Capable of electron impact (EI) ionization.

Ionization Energy: 70 eV.

Mass Scan Range: m/z 50-450.

Procedure:

Prepare a dilute solution of the 4-Cumylphenol sample in a suitable solvent (e.g.,

methanol).

Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

The compound is separated from other components in the mixture based on its boiling point

and interaction with the column's stationary phase.

The eluted compound is introduced into the mass spectrometer, where it is ionized.

The resulting ions are separated based on their mass-to-charge ratio, generating a mass

spectrum.

The retention time from the GC and the fragmentation pattern from the MS are used to

identify and quantify 4-Cumylphenol.

Toxicological Profile and Endocrine Disruption
4-Cumylphenol is recognized as an endocrine-disrupting chemical (EDC), with studies

indicating its potential to interfere with the body's hormonal systems.
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Acute Toxicity
Route of Exposure Species Value

Oral Rat LD50: >300 - 2000 mg/kg

Dermal Rabbit LD50: >2000 mg/kg

Data from safety data sheets and toxicological databases.

Endocrine Disruption Mechanisms
4-Cumylphenol is known to exhibit anti-androgenic activity and is suspected of interacting with

the estrogen receptor signaling pathway.

Estrogen Receptor Signaling Pathway Interference
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Hypothesized Interaction with Estrogen Receptor Signaling

Target Cell

Estrogen Receptor (ER)

Estrogen Response Element (ERE)
on DNA

Binds to DNA

Transcription of Target Genes

Initiates

Altered Cellular Response

4-Cumylphenol

Binds to receptor

Click to download full resolution via product page

Caption: A diagram illustrating the potential mechanism of endocrine disruption by 4-
Cumylphenol via the estrogen receptor pathway.

Androgen Receptor Antagonism
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Androgen Receptor Antagonism by 4-Cumylphenol

Target Cell

Androgen Receptor (AR)

Androgen Response Element (ARE)
on DNA

Binds to DNA

Blocked Response

Transcription of Androgen-Responsive Genes

Initiates

Normal Cellular Response

Androgen (e.g., Testosterone)

Binds to and activates receptor

4-Cumylphenol

Binds to and blocks receptor

Click to download full resolution via product page

Caption: A diagram showing how 4-Cumylphenol may act as an antagonist to the androgen

receptor, thereby inhibiting normal androgen signaling.

Applications and Industrial Relevance
4-Cumylphenol is a versatile chemical intermediate with several key industrial applications:
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Polymer Industry: It is used as a chain terminator in the production of polycarbonates and as

a modifier for phenolic and epoxy resins.[2]

Surfactants: It serves as a precursor in the synthesis of non-ionic surfactants.

Biocides: It exhibits fungicidal properties and is used in some formulations for wood

preservation and as an antimicrobial agent in lubricants.[2]

Safety and Handling
4-Cumylphenol should be handled with appropriate personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat. It should be used in a well-ventilated area. It is

incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[3] In case of

fire, use extinguishing media appropriate for the surrounding environment.

This technical guide is intended for informational purposes for a professional audience and

should not be used as a substitute for a comprehensive safety data sheet (SDS) or

professional consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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